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Compound of Interest

Compound Name: 4-iodobutan-1-ol

Cat. No.: B2624619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Iodbutan-1-ol is a versatile bifunctional organic compound featuring a primary alcohol and a

primary alkyl iodide.[1] This unique combination of functional groups makes it a valuable

building block in organic synthesis, particularly in the pharmaceutical industry for the

construction of more complex molecules.[1][2] The presence of a hydroxyl group allows for

reactions such as esterification and oxidation, while the carbon-iodine bond provides a site for

nucleophilic substitution, with iodide being an excellent leaving group.[1][2] This document

outlines standard procedures for several key reactions involving 4-iodobutan-1-ol.
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Property Value

Molecular Formula C4H9IO

Molecular Weight 200.02 g/mol [2][3]

Appearance
Colorless to pale yellow or brown to black

liquid[4]

Boiling Point 72 °C[4][5]

Melting Point 103-104 °C[4][5]

Storage Conditions 2-8°C, protected from light[4][5]

Application Note 1: Williamson Ether Synthesis
The Williamson ether synthesis is a robust method for preparing ethers via an S(_N)2 reaction

between an alkoxide and an alkyl halide.[6][7] 4-Iodbutan-1-ol can participate in this reaction in

two principal ways: intramolecularly to form a cyclic ether, or intermolecularly with another

alcohol or alkyl halide.

Intramolecular Williamson Ether Synthesis (Cyclization
to Tetrahydrofuran)
Under basic conditions, the hydroxyl group of 4-iodobutan-1-ol can be deprotonated to form

an alkoxide, which then acts as an internal nucleophile, displacing the iodide to form the five-

membered cyclic ether, tetrahydrofuran.[2]

Reaction Scheme:
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4-Iodbutan-1-ol

Base (e.g., NaH)

Alkoxide Intermediate

Tetrahydrofuran

I-CH2-CH2-CH2-CH2-OH

Alkoxide Intermediate

Deprotonation

Base

I-CH2-CH2-CH2-CH2-O-

Intramolecular S_N2
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Start: 4-Iodbutan-1-ol
+ Amine (R2NH)

Dissolve in Polar Aprotic
Solvent (e.g., DMF, Acetonitrile)

Heat Reaction Mixture
(e.g., 60-80°C)

Monitor by TLC/GC-MS

Aqueous Work-up
(e.g., add water, extract with organic solvent)

Reaction Complete

Purify by Column Chromatography
or Distillation

Product: 4-(Dialkylamino)butan-1-ol

4-Iodbutan-1-ol Protection
(e.g., TBDMSCl, Imidazole)

Protected Intermediate
(4-iodo-1-(TBDMS-oxy)butane)

Grignard Formation
(Mg, anhydrous ether) Grignard Reagent

Addition Product

Electrophile
(e.g., Aldehyde, Ketone)

Deprotection
(e.g., TBAF) Final Alcohol Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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